Cas no 141772-37-4 (2-chloro-4-fluoro-5-nitrophenyl 2-methylpropyl carbonate)
141772-37-4 structure
Product Name:2-chloro-4-fluoro-5-nitrophenyl 2-methylpropyl carbonate
CAS No:141772-37-4
MF:C11H11ClFNO5
MW:291.660145998001
CID:1309286
PubChem ID:19374475
Update Time:2025-04-20
2-chloro-4-fluoro-5-nitrophenyl 2-methylpropyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-fluoro-5-nitrophenyl 2-methylpropyl carbonate
- 2-Chloro-4-fluoro-5-nitrophenyl isobutyl carbonate
- 427-020-6
- Carbonic <wbr>
- WNR DG BF DOVO1Y1&
- SCHEMBL8084425
- DTXSID601202180
- WUQPBXNPRRZWOD-UHFFFAOYSA-N
- 141772-37-4
-
- Inchi: 1S/C11H11ClFNO5/c1-6(2)5-18-11(15)19-10-4-9(14(16)17)8(13)3-7(10)12/h3-4,6H,5H2,1-2H3
- InChI Key: WUQPBXNPRRZWOD-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OC(=O)OCC(C)C)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 291.03103
- Monoisotopic Mass: 291.0309783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 78.67
2-chloro-4-fluoro-5-nitrophenyl 2-methylpropyl carbonate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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